Cas no 6140-61-0 (4,4-Dimethyl-5-oxopentanenitrile)

• Product Name: 4,4-Dimethyl-5-oxopentanenitrile
• CAS No: 6140-61-0
• Molecular Formula: C₇H₁₁NO
• Molecular Weight: 125.16834
• MDL: MFCD00039734
• CID: 517843
• PubChem ID: 80231

4,4-Dimethyl-5-oxopentanenitrile Properties

Names and Identifiers

• 4,4-Dimethyl-5-oxopentanenitrile
• 4,4-DIMETHYL-5-OXOPEMTANENITRILE
• 4-CYANO-2,2-DIMETHYLBUTYRALDEHYDE
• Pentanenitrile,4,4-dimethyl-5-oxo-
• 2,2 Dimethyl-4-Cyanobutyraldehyde
• 2cn
• 3,3-Dimethyl-4-oxobutyl cyanide
• 4,4-dimethyl-5-oxovaleronitrile
• 4-cyano-2,2-dimethyl-butanal
• 4-cyano-2,2-dimethyl-butyraldehyde
• 4-Formyl-4-methylvaleronitrile
• Pentanenitrile,4,4-dimethyl-5-oxo
• vhx1&Butyraldehyde,4-cyano-2,2-dimethyl
• DB-053870
• 2,2-dimethyl-4-cyanobutyraldehyde
• EINECS 228-125-8
• 4,4dimethyl-5-oxopentanenitrile
• NSC14675
• 4-cyano-2,2-dimethylbutanal
• ALBB-005217
• 2,2-dimethyl-4-cyano-butyraldehyde
• AS-36638
• NSC33063
• Pentanenitrile, 4,4-dimethyl-5-oxo-
• 4,4-Dimethyl-5-oxopentanenitrile #
• NSC 33063
• NS00034676
• DTXSID70210336
• A1-00250
• MFCD00039734
• STK503294
• NSC 14675
• EN300-76710
• AKOS005171559
• 2,2-dimethyl-4-cyanobutanal
• Butyraldehyde, 4-cyano-2,2-dimethyl
• CS-0261026
• NSC-33063
• NSC-14675
• SCHEMBL1341470
• 6140-61-0

• MDL： MFCD00039734
• InChIKey： HKJVKIURQSVEQB-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H11NO/c1-7(2,6-9)4-3-5-8/h6H,3-4H2,1-2H3
• SMILES： CC(C)(CCC#N)C=O

Computed Properties

• Exact Mass: 125.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 125.084
• Heavy Atom Count: 9
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 40.9A^2

Experimental Properties

• LogP: 1.51528
• PSA: 40.86000
• Refractive Index: 1.425
• Boiling Point: 93-95°C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C
• Flash Point: 90.7°C
• Density: 0.928

4,4-Dimethyl-5-oxopentanenitrile Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3276
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：warning
• HazardClass：IRRITANT

4,4-Dimethyl-5-oxopentanenitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles